Cas no 133164-39-3 ((1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol)

• Product Name: (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol
• CAS No: 133164-39-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3161235
• PubChem ID: 11412725
• Update Time: 2025-05-20

(1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol
• CS-0444635
• (S)-2,2-Dimethyl-1-phenylpropane-1,3-diol
• SS-4745
• AKOS022170601
• 1,3-Propanediol, 2,2-dimethyl-1-phenyl-, (1S)-
• 133164-39-3

• MDL： MFCD24444156
• Inchi： 1S/C11H16O2/c1-11(2,8-12)10(13)9-6-4-3-5-7-9/h3-7,10,12-13H,8H2,1-2H3/t10-/m0/s1
• InChI Key： UTWCLCFHXYGTTF-JTQLQIEISA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C(C)(C)CO

Computed Properties

• Exact Mass: 180.115029749Da
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol

Comprehensive Overview of (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol (CAS No. 133164-39-3)

(1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol (CAS No. 133164-39-3) is a chiral diol compound with significant applications in pharmaceutical intermediates and specialty chemicals. Its unique structural features, including the phenyl group and dimethyl substitution, make it a valuable building block in asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its potential in enantioselective reactions and drug development.

The compound's CAS No. 133164-39-3 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. Recent trends show heightened interest in green chemistry alternatives for producing such diols, aligning with global sustainability goals. The (1S)-stereochemistry is particularly noteworthy, as it influences the compound's biological activity and compatibility with chiral catalysts.

From a technical perspective, (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol exhibits moderate polarity, making it soluble in common organic solvents like ethanol and dichloromethane. Its melting point and optical rotation data are critical for quality control in industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and stereochemical integrity.

In the context of market demand, this compound intersects with trending topics like chiral auxiliaries and biodegradable materials. Formulators often explore its derivatives for cosmetic stabilizers or flavor enhancers, capitalizing on its low toxicity profile. Regulatory-compliant documentation for REACH and FDA submissions is another frequent search query associated with CAS 133164-39-3.

Future research directions may focus on optimizing catalytic asymmetric reduction methods to produce (1S)-2,2-Dimethyl-1-phenylpropane-1,3-diol more efficiently. Computational chemistry studies could further elucidate its molecular interactions in complex systems. As the chemical industry prioritizes atom economy and waste reduction, this compound's role in sustainable processes will likely expand.